Cas no 310-97-4 (2-Thia-8-azaspiro[4.5]decane)

• Product Name: 2-Thia-8-azaspiro[4.5]decane
• CAS No: 310-97-4
• MF: C₈H₁₅NS
• MW: 157.27640080452
• MDL: MFCD18277073
• CID: 4643804
• PubChem ID: 63156531
• Update Time: 2025-06-12

2-Thia-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 2-Thia-8-azaspiro[4.5]decane

• MDL： MFCD18277073
• Inchi： 1S/C8H15NS/c1-4-9-5-2-8(1)3-6-10-7-8/h9H,1-7H2
• InChI Key： PALGWPAVZNIEOJ-UHFFFAOYSA-N
• SMILES： C1C2(CCNCC2)CCS1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2-Thia-8-azaspiro[4.5]decane

Introduction to 2-Thia-8-azaspiro[4.5]decane (CAS No. 310-97-4)

2-Thia-8-azaspiro[4.5]decane, with the CAS number 310-97-4, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic heterocycles, which are known for their diverse biological activities and potential therapeutic applications. The spirocyclic structure of 2-Thia-8-azaspiro[4.5]decane provides a rigid framework that can enhance the binding affinity and selectivity of molecules, making it an attractive scaffold for drug design.

The chemical structure of 2-Thia-8-azaspiro[4.5]decane consists of a spirocyclic core with a thiophene ring and an azacycle. This unique arrangement of functional groups offers a range of chemical properties that can be exploited for various applications. The thiophene ring, in particular, is known for its electron-rich nature and aromatic stability, which can contribute to the compound's overall reactivity and stability.

In recent years, there has been a growing interest in the development of spirocyclic compounds for their potential as drug candidates. Research has shown that 2-Thia-8-azaspiro[4.5]decane and its derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. These activities are attributed to the compound's ability to interact with specific biological targets, such as enzymes, receptors, and ion channels.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the potential of 2-Thia-8-azaspiro[4.5]decane derivatives as inhibitors of protein kinases, which are key enzymes involved in various cellular processes, including cell growth and division. The researchers found that certain derivatives of 2-Thia-8-azaspiro[4.5]decane exhibited potent inhibitory activity against specific kinases, suggesting their potential as lead compounds for the development of targeted cancer therapies.

Another area of research focuses on the antimicrobial properties of 2-Thia-8-azaspiro[4.5]decane. A study published in the European Journal of Medicinal Chemistry in 2020 evaluated the antibacterial activity of several derivatives against multidrug-resistant strains of bacteria. The results showed that some derivatives displayed significant antibacterial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus and Enterococcus faecalis.

The anti-inflammatory properties of 2-Thia-8-azaspiro[4.5]decane have also been explored in preclinical studies. A study published in Bioorganic & Medicinal Chemistry Letters in 2019 investigated the ability of 2-Thia-8-azaspiro[4.5]decane derivatives to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The results indicated that certain derivatives effectively reduced cytokine levels in vitro, suggesting their potential as anti-inflammatory agents.

The synthesis of 2-Thia-8-azaspiro[4.5]decane and its derivatives has been optimized using various synthetic routes, including multicomponent reactions and transition-metal-catalyzed cyclizations. These methods have enabled researchers to produce a wide range of structurally diverse compounds with varying biological activities. The ability to fine-tune the chemical structure through synthetic modifications allows for the optimization of pharmacological properties such as potency, selectivity, and bioavailability.

In addition to its potential therapeutic applications, 2-Thia-8-azaspiro[4.5]decane has also been studied for its use in materials science and chemical sensing applications. The unique electronic properties of the spirocyclic core make it suitable for use in organic electronics and sensor devices.

The safety profile of 2-Thia-8-azaspiro[4.5]decane is an important consideration for its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good metabolic stability, which are favorable attributes for drug candidates. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-Thia-8-azaspiro[4.5]decane (CAS No. 310-97-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure provides a versatile platform for drug design, and ongoing research continues to uncover new biological activities and therapeutic potentials.